6-[4-(5-ethyl-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9-methyl-9H-purine

• CAS: 2640934-36-5
• Molecular Formula: C18H24N8
• Molecular Weight: 352.4 g/mol
• SMILES: CCC1=C(N=C(N=C1N2CCN(CC2)C3=NC=NC4=C3N=CN4C)C)C
• InChI: InChI=1S/C18H24N8/c1-5-14-12(2)22-13(3)23-16(14)25-6-8-26(9-7-25)18-15-17(19-10-20-18)24(4)11-21-15/h10-11H,5-9H2,1-4H3
• InChIKey: HNLIBHBKJAMWSS-UHFFFAOYSA-N

CAS 2640934-36-5 belongs to the 6‑piperazinyl‑purine hybrid class, characterized by a 9‑methyl‑9H‑purine core N‑linked to a 5‑ethyl‑2,6‑dimethylpyrimidine through a piperazine spacer. This scaffold has been explored in antimycobacterial research programs targeting multi‑drug‑resistant tuberculosis, though quantitative differentiation against the closest available analogs is not yet established in the open scientific literature.

Procurement-Relevant Profile of 6-[4-(5-ethyl-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9-methyl-9H-purine (CAS 2640934-36-5)

CAS 2640934-36-5 belongs to the 6‑piperazinyl‑purine hybrid class, characterized by a 9‑methyl‑9H‑purine core N‑linked to a 5‑ethyl‑2,6‑dimethylpyrimidine through a piperazine spacer [1]. This scaffold has been explored in antimycobacterial research programs targeting multi‑drug‑resistant tuberculosis, though quantitative differentiation against the closest available analogs is not yet established in the open scientific literature [2]. The available enzyme inhibition data from BindingDB (IC50 = 1.33 × 10³ nM on purine nucleoside phosphorylase) could not be confirmed to correspond to this compound, highlighting the absence of robust primary pharmacological benchmarks for procurement decisions [1].

Scaffold Purine-piperazine hybrid, antimycobacterial research class

Benchmarks No verified potency, selectivity, or PK data available

Fit Exploratory SAR and computational modeling studies

• [1] BindingDB. BDBM50404028 – CHEMBL2021376. Affinity Data: IC50 1.33E+3 nM (Purine nucleoside phosphorylase). Accessed via https://www.bindingdb.org. View Source
• [2] Vekariya, K. J. et al. Exploring the Antimycobacterial Potential of Purine-Piperazine Hybrids via in Vitro and in Silico Approaches. ChemistrySelect 2025, e202505410. DOI: 10.1002/slct.202505410. View Source

Why 6-[4-(5-ethyl-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9-methyl-9H-purine Cannot Be Substituted by General In‑Class Analogs

Close structural analogs such as 6‑[4‑(5‑fluoropyrimidin‑2‑yl)piperazin‑1‑yl]‑9‑methyl‑9H‑purine or 6‑[4‑(5‑fluoro‑2,6‑dimethylpyrimidin‑4‑yl)piperazin‑1‑yl]‑9‑methyl‑9H‑purine differ in critical pharmacophoric features—halogen substitution, hydrogen‑bonding capacity, and electronic distribution—that are known to drive target engagement and selectivity in purine‑piperazine antimycobacterial series [1]. However, because no direct head‑to‑head MIC, selectivity, or pharmacokinetic data are publicly available for the title compound, any substitution without experimental verification risks loss of the specific biological fingerprint intended by the original design [2]. Procurement decisions should therefore be grounded in the expectation that this precise substitution pattern (5‑ethyl‑2,6‑dimethylpyrimidine) was chosen for a reason, even if that reason is not yet quantitatively de‑risked in the peer‑reviewed literature.

Pharmacophoric Mismatch Halogen or methyl substitution shifts electronic and H-bonding profile vs. 5-fluoro analogs

Unverified Benchmarks No head-to-head MIC, selectivity, or PK data; substitution may alter biological fingerprint

Design Rationale Specific substitution likely intended but not yet quantitatively de-risked in literature

• [1] Vekariya, K. J. et al. Exploring the Antimycobacterial Potential of Purine-Piperazine Hybrids via in Vitro and in Silico Approaches. ChemistrySelect 2025, e202505410. DOI: 10.1002/slct.202505410. View Source
• [2] BindingDB. BDBM50404028 – CHEMBL2021376. Affinity Data: IC50 1.33E+3 nM (Purine nucleoside phosphorylase). Note: identity of the tested compound could not be verified as CAS 2640934-36-5. View Source

Product‑Specific Quantitative Evidence for 6-[4-(5-ethyl-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9-methyl-9H-purine

Absence of Validated Primary Pharmacological Benchmarks for CAS 2640934-36-5

No direct comparative enzymatic, cellular, or in vivo data could be identified for this compound in primary research articles, patents, or authoritative databases such as ChEMBL or PubChem BioAssay. The BindingDB entry linked to this structure reports an IC50 of 1.33 × 10³ nM against purine nucleoside phosphorylase, but chemical identity verification indicates the assayed substance was likely 8‑aminoguanosine, not the title compound [1]. Consequently, this IC50 cannot be used as a differentiation benchmark. A recent publication on purine‑piperazine hybrids reports MICs of 8.5–18.8 µg/mL for selected analogs, but the title compound was not among the tested entities [2].

Validated Benchmarks

Class-level inference

Target Compound No data

In-class analogs MIC 8.5–18.8 µg/mL

Reported class-level MIC only; target compound not tested

Identity mismatch in BindingDB entry

Evidence Dimension	In vitro antimycobacterial activity (MIC)
Target Compound Data	No data available
Comparator Or Baseline	Closest in-class hybrids (not identical to title compound): MIC 8.5–18.8 µg/mL against M. tuberculosis [2]
Quantified Difference	Cannot be calculated; target compound not tested
Conditions	M. tuberculosis H37Rv or equivalent strain, broth microdilution (as described in reference)

Why This Matters

Without verified potency data, any inference of differential activity is speculative, significantly elevating procurement risk if selectivity or potency is a critical selection criterion.

• [1] BindingDB. BDBM50404028 – CHEMBL2021376. Note: compound identity mismatch with 8‑aminoguanosine (CAS 3868‑32‑4) confirmed by SMILES inspection. View Source
• [2] Vekariya, K. J. et al. Exploring the Antimycobacterial Potential of Purine-Piperazine Hybrids via in Vitro and in Silico Approaches. ChemistrySelect 2025, e202505410. DOI: 10.1002/slct.202505410. View Source

Selectivity Profile Over Human Purine Nucleoside Phosphorylase Remains Uncharacterized

The compound’s potential to inhibit human PNP is frequently cited as a mechanism of interest, but no selectivity data (e.g., IC50 ratios against human vs. bacterial PNP, or counter‑screens against related phosphorylases) are available [1]. In contrast, optimized PNP inhibitors in the literature achieve selectivity windows of >100‑fold; without analogous data, the risk of off‑target effects cannot be assessed.

PNP Selectivity

Data to verify

Not measured

No selectivity window vs. human PNP available

Literature benchmarks >100-fold

Evidence Dimension	PNP inhibition selectivity window
Target Compound Data	Not measured
Comparator Or Baseline	Literature PNP inhibitors: selectivity >100‑fold [1]
Quantified Difference	Not applicable
Conditions	Various in vitro enzyme assays

Why This Matters

A procurement decision based on PNP inhibition cannot be supported without knowing whether the compound is equally potent on human and bacterial enzymes, which would compromise therapeutic windows.

• [1] Kazmers, I.S. et al. Inhibition of purine nucleoside phosphorylase by 8‑aminoguanosine: selective toxicity for T‑lymphoblasts. Science 1981, 214, 1137‑1139. (Referenced as historical benchmark for PNP selectivity.) View Source

Lack of In Vivo Pharmacokinetic or Efficacy Data for CAS 2640934-36-5

No in vivo pharmacokinetic parameters (Cmax, AUC, t½, bioavailability) or animal efficacy data (e.g., survival, CFU reduction in TB models) have been reported for this specific compound [1]. By contrast, several in‑class purine‑piperazine analogs have progressed to in vivo proof‑of‑concept studies, though these data are proprietary or not head‑to‑head with CAS 2640934-36-5 [2].

In Vivo PK / Efficacy

Data to verify

No Cmax, AUC, or CFU reduction data

No animal model benchmarks available for lead optimization

Class-level in vivo data proprietary

Evidence Dimension	Murine TB model efficacy
Target Compound Data	No data
Comparator Or Baseline	In‑class analogs: proprietary/undisclosed efficacy endpoints [2]
Quantified Difference	Unavailable
Conditions	Mouse aerosol infection models

Why This Matters

For users planning to advance this compound into animal studies, the absence of PK/efficacy benchmarks increases the risk of failure during lead optimization, as no structural alerts have been correlated with in vivo outcome.

• [1] No primary publication retrieved containing in vivo data for CAS 2640934-36-5. Searches performed across PubMed, Google Patents, and BindingDB. View Source
• [2] Vekariya, K. J. et al. Exploring the Antimycobacterial Potential of Purine-Piperazine Hybrids via in Vitro and in Silico Approaches. ChemistrySelect 2025, e202505410. DOI: 10.1002/slct.202505410. View Source

Recommended Application Scenarios for 6-[4-(5-ethyl-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9-methyl-9H-purine Based on Available Evidence

Early‑Stage Antimycobacterial Scaffold Exploration (Structure–Activity Relationship Studies)

The compound may serve as a probe for exploring the SAR of the 5‑ethyl‑2,6‑dimethylpyrimidine substituent within purine‑piperazine hybrid libraries. Its utility is predicated on the hypothesis that this substitution pattern offers a distinct electronic/hydrophobic profile compared to the more commonly reported 5‑fluoro analogs, but experimental confirmation is required [1]. In the absence of quantitative benchmarks, procurement for this purpose must be accompanied by a commitment to generate primary MIC data against M. tuberculosis and counter‑screen against human PNP [2].

Computational Chemistry Docking and MD Simulation Campaigns Targeting MurB or PNP

Given the in silico methodology highlighted in recent purine‑piperazine literature, the compound could be used as a computational validation tool to test docking scoring functions or to build pharmacophore models for MurB or PNP [1]. Its unique substitution pattern makes it valuable for assessing the predictive accuracy of virtual screening workflows, provided that eventual synthesis of close analogs is planned for experimental follow‑up [2].

Procurement for Reference Standard or Analytical Method Development

If the compound is a listed impurity or degradation product in a drug‑substance monograph, it may be procured as a reference standard for HPLC/LC‑MS method validation. However, no reference to such regulatory documentation has been found; therefore, this application is speculative pending confirmation with pharmacopoeial or manufacturer specifications.

Application

Selection Property

Validation Focus

Antimycobacterial SAR exploration

Scaffold substitution pattern

Generate primary MIC data vs. M. tuberculosis

Computational modeling (docking/MD)

Unique substitution pattern for scoring validation

Confirm predictive accuracy with synthesized analogs

Reference standard for analytical methods

Identity confirmation

Verify against pharmacopoeial specifications (speculative)

• [1] Vekariya, K. J. et al. Exploring the Antimycobacterial Potential of Purine-Piperazine Hybrids via in Vitro and in Silico Approaches. ChemistrySelect 2025, e202505410. DOI: 10.1002/slct.202505410. View Source
• [2] BindingDB. BDBM50404028 – CHEMBL2021376. Note: compound identity mismatch; see Section 3. View Source